80-48-8

Methyl p-toluenesulfonate

In Stock

• CAS RN:
• 80-48-8

• Formula:
• C8H10O3S

• InChI:
• InChI=1S/C8H10O3S/c1-7-3-5-8(6-4-7)12(9,10)11-2/h3-6H,1-2H3

• InChIKey:
• VUQUOGPMUUJORT-UHFFFAOYSA-N

• Methyl p-Toluenesulfonate is a sulfonate ester which is a genotoxic impurity present in certain drug substances. It is used as a reagent in the synthesis of novel 3-hydroxy benzaldehyde-N-methyl 4 stilbazolium tosylate crystals which can be used in nonlinear optics applications.
  Methyl p-toluenesulfonate is sulfonate ester present as potentially genotoxic impurity in drug substances. Kinetics of reactions of methyl p-toluenesulfonate with N,N-dimethylaniline has been investigated. It participates in selective 1-substitution reaction of tetrazole.
  
  

Dibromoeuropium

In Stock

• CAS RN:
• 13780-48-8

• Formula:
• Br2Eu

• InChI:
• InChI=1S/2BrH.Eu/h2*1H;/q;;+2/p-2

• InChIKey:
• PJVPGMOCWCUQHP-UHFFFAOYSA-L

• Dibromoeuropium is a useful research compound. Its molecular formula is Br2Eu and its molecular weight is 311.77 g/mol. The purity is usually 95%.

1H-Imidazole-1-ethanol, 5-((3,5-dichlorophenyl)thio)-2-(hydroxymethyl)-alpha,alpha-dimethyl-4-(1-methylethyl)-

• CAS RN:
• 178980-48-8

• Formula:
• C17H22Cl2N2O2S

• InChI:
• InChI=1S/C17H22Cl2N2O2S/c1-10(2)15-16(24-13-6-11(18)5-12(19)7-13)21(9-17(3,4)23)14(8-22)20-15/h5-7,10,22-23H,8-9H2,1-4H3

• InChIKey:
• HUDHUNCDOYEPGH-UHFFFAOYSA-N

• 1H-Imidazole-1-ethanol, 5-((3,5-dichlorophenyl)thio)-2-(hydroxymethyl)-alpha,alpha-dimethyl-4-(1-methylethyl)- is a useful research compound. Its molecular formula is C17H22Cl2N2O2S and its molecular weight is 389.3 g/mol. The purity is usually 95%.

2-(2,3-Dihydro-1,4-benzodioxin-6-yl)indolizine

Usually In Stock

• CAS RN:
• 306280-48-8

• Formula:
• C16H13NO2

• InChI:
• InChI=1S/C16H13NO2/c1-2-6-17-11-13(9-14(17)3-1)12-4-5-15-16(10-12)19-8-7-18-15/h1-6,9-11H,7-8H2

• InChIKey:
• GWUQMLFRISKKHS-UHFFFAOYSA-N

• 2-(2,3-Dihydro-1,4-benzodioxin-6-yl)indolizine is a useful research compound. Its molecular formula is C16H13NO2 and its molecular weight is 251.285. The purity is usually 95%.

N'-(4,5-dimethyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-2-carbohydrazide

In Stock

• CAS RN:
• 851980-48-8

• Formula:
• C17H14N4OS2

• InChI:
• InChI=1S/C17H14N4OS2/c1-9-7-8-13-14(10(9)2)19-17(24-13)21-20-15(22)16-18-11-5-3-4-6-12(11)23-16/h3-8H,1-2H3,(H,19,21)(H,20,22)

• InChIKey:
• CFKKZCBRFADPCN-UHFFFAOYSA-N

• N'-(4,5-dimethyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-2-carbohydrazide is a useful research compound. Its molecular formula is C17H14N4OS2 and its molecular weight is 354.45. The purity is usually 95%.

3-(4-chlorophenyl)-4-methyl-2-oxo-2H-chromen-7-yl dimethylcarbamate

In Stock

• CAS RN:
• 869080-48-8

• Formula:
• C19H16ClNO4

• InChI:
• InChI=1S/C19H16ClNO4/c1-11-15-9-8-14(24-19(23)21(2)3)10-16(15)25-18(22)17(11)12-4-6-13(20)7-5-12/h4-10H,1-3H3

• InChIKey:
• WZUKLGMUZDXKQM-UHFFFAOYSA-N

• 3-(4-chlorophenyl)-4-methyl-2-oxo-2H-chromen-7-yl dimethylcarbamate is a useful research compound. Its molecular formula is C19H16ClNO4 and its molecular weight is 357.79. The purity is usually 95%.

2-Fluoro-6-(3-methylbenzyloxy)-benzonitrile

In Stock

• CAS RN:
• 872180-48-8

• Formula:
• C15H12FNO

• InChI:
• InChI=1S/C15H12FNO/c1-11-4-2-5-12(8-11)10-18-15-7-3-6-14(16)13(15)9-17/h2-8H,10H2,1H3

• InChIKey:
• AVCFBAIEISEYMY-UHFFFAOYSA-N

• 2-Fluoro-6-(3-methylbenzyloxy)-benzonitrile is a useful research compound. Its molecular formula is C15H12FNO and its molecular weight is 241.26 g/mol. The purity is usually 95%.

Ethyl 4-(2-((6-(2-methoxyphenyl)pyridazin-3-yl)thio)acetyl)piperazine-1-carboxylate

In Stock

• CAS RN:
• 893980-48-8

• Formula:
• C20H24N4O4S

• InChI:
• InChI=1S/C20H24N4O4S/c1-3-28-20(26)24-12-10-23(11-13-24)19(25)14-29-18-9-8-16(21-22-18)15-6-4-5-7-17(15)27-2/h4-9H,3,10-14H2,1-2H3

• InChIKey:
• HHOKRJMNBAVFSX-UHFFFAOYSA-N

• Ethyl 4-(2-((6-(2-methoxyphenyl)pyridazin-3-yl)thio)acetyl)piperazine-1-carboxylate is a useful research compound. Its molecular formula is C20H24N4O4S and its molecular weight is 416.5. The purity is usually 95%.

2-(2,5-Dimethylbenzoyl)pyridine

In Stock

• CAS RN:
• 898780-48-8

• Formula:
• C14H13NO

• InChI:
• InChI=1S/C14H13NO/c1-10-6-7-11(2)12(9-10)14(16)13-5-3-4-8-15-13/h3-9H,1-2H3

• InChIKey:
• UCRAXCCFLOBKAZ-UHFFFAOYSA-N

• 2-(2,5-Dimethylbenzoyl)pyridine is a useful research compound. Its molecular formula is C14H13NO and its molecular weight is 211.26 g/mol. The purity is usually 95%.

N-((5-(4-chlorophenyl)isoxazol-3-yl)methyl)-2-(1H-indol-3-yl)-2-oxoacetamide

In Stock

• CAS RN:
• 953180-48-8

• Formula:
• C20H14ClN3O3

• InChI:
• InChI=1S/C20H14ClN3O3/c21-13-7-5-12(6-8-13)18-9-14(24-27-18)10-23-20(26)19(25)16-11-22-17-4-2-1-3-15(16)17/h1-9,11,22H,10H2,(H,23,26)

• InChIKey:
• IHJRECJKIZKANQ-UHFFFAOYSA-N

• N-((5-(4-chlorophenyl)isoxazol-3-yl)methyl)-2-(1H-indol-3-yl)-2-oxoacetamide is a useful research compound. Its molecular formula is C20H14ClN3O3 and its molecular weight is 379.8. The purity is usually 95%.

DAU 5884 hydrochloride

In Stock

• CAS RN:
• 131780-48-8

• Formula:
• C17H22ClN3O3

• InChI:
• InChI=1S/C17H21N3O3.ClH/c1-19-12-6-7-13(19)9-14(8-12)23-17(22)20-10-11-4-2-3-5-15(11)18-16(20)21;/h2-5,12-14H,6-10H2,1H3,(H,18,21);1H/t12-,13+,14?;

• InChIKey:
• FDERDDSQHZRNGC-LIWIJTDLSA-N

• Selective muscarinic M3 receptor antagonist. In bovine tracheal smooth muscle, inhibits methacholine-dependent effects on cell proliferation and muscle contractility.

4-Propylsulfanyl-butylamine

In Stock

• CAS RN:
• 1153080-48-8

• Formula:
• C7H17NS

• InChI:
• InChI=1S/C7H17NS/c1-2-6-9-7-4-3-5-8/h2-8H2,1H3

• InChIKey:
• BAGQLVMIVMSQQY-UHFFFAOYSA-N

• 4-Propylsulfanyl-butylamine is a useful research compound. Its molecular formula is C7H17NS and its molecular weight is 147.28 g/mol. The purity is usually 95%.

2,3-difluoro-N,N-dimethylbenzamide

In Stock

• CAS RN:
• 1250280-48-8

• Formula:
• C9H9F2NO

• InChI:
• InChI=1S/C9H9F2NO/c1-12(2)9(13)6-4-3-5-7(10)8(6)11/h3-5H,1-2H3

• InChIKey:
• OKKUWTBMQNBGKH-UHFFFAOYSA-N

• 2,3-difluoro-N,N-dimethylbenzamide is a useful research compound. Its molecular formula is C9H9F2NO and its molecular weight is 185.174. The purity is usually 95%.

Fmoc-4-(naphthalen-2-yl)-piperidine-4-carboxylic acid

In Stock

• CAS RN:
• 1310680-48-8

• Formula:
• C31H27NO4

• InChI:
• InChI=1S/C31H27NO4/c33-29(34)31(23-14-13-21-7-1-2-8-22(21)19-23)15-17-32(18-16-31)30(35)36-20-28-26-11-5-3-9-24(26)25-10-4-6-12-27(25)28/h1-14,19,28H,15-18,20H2,(H,33,34)

• InChIKey:
• HATIERMRHMDJMR-UHFFFAOYSA-N

• Fmoc-4-(naphthalen-2-yl)-piperidine-4-carboxylic acid is a useful research compound. Its molecular formula is C31H27NO4 and its molecular weight is 477.5 g/mol. The purity is usually 95%.

2-(cyclopentylthio)-N-((1-(4-methoxyphenyl)cyclopentyl)methyl)acetamide

In Stock

• CAS RN:
• 1331280-48-8

• Formula:
• C20H29NO2S

• InChI:
• InChI=1S/C20H29NO2S/c1-23-17-10-8-16(9-11-17)20(12-4-5-13-20)15-21-19(22)14-24-18-6-2-3-7-18/h8-11,18H,2-7,12-15H2,1H3,(H,21,22)

• InChIKey:
• SWGPDJHYSGBDNN-UHFFFAOYSA-N

• 2-(cyclopentylthio)-N-((1-(4-methoxyphenyl)cyclopentyl)methyl)acetamide is a useful research compound. Its molecular formula is C20H29NO2S and its molecular weight is 347.52. The purity is usually 95%.

4-[1-(6-Cyanopyridin-3-yl)sulfonylpiperidin-2-yl]butanoic acid

Usually In Stock

• CAS RN:
• 2361680-48-8

• Formula:
• C15H19N3O4S

• InChI:
• InChI=1S/C15H19N3O4S/c16-10-12-7-8-14(11-17-12)23(21,22)18-9-2-1-4-13(18)5-3-6-15(19)20/h7-8,11,13H,1-6,9H2,(H,19,20)

• InChIKey:
• TZDLRVDBCKCZNN-UHFFFAOYSA-N

• 4-[1-(6-Cyanopyridin-3-yl)sulfonylpiperidin-2-yl]butanoic acid is a useful research compound. Its molecular formula is C15H19N3O4S and its molecular weight is 337.39. The purity is usually 95%.